![molecular formula C19H20N4O2 B2771326 (2-methoxypyridin-3-yl)(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)methanone CAS No. 2034514-56-0](/img/structure/B2771326.png)
(2-methoxypyridin-3-yl)(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains a pyridine ring, which is a basic heterocyclic ring consisting of five carbon atoms and one nitrogen atom . It also contains a benzimidazole ring, which is a fused aromatic ring consisting of a benzene ring and an imidazole ring . The imidazole ring is a five-membered heterocyclic ring with two non-adjacent nitrogen atoms . Lastly, the compound contains a pyrrolidine ring, which is a saturated heterocyclic ring with four carbon atoms and one nitrogen atom .
Molecular Structure Analysis
The compound’s structure is likely to be planar due to the presence of the aromatic rings. The electron-rich nitrogen atoms in the pyridine and benzimidazole rings may participate in various interactions, including hydrogen bonding and coordination with metal ions .Chemical Reactions Analysis
Benzimidazoles can undergo various reactions, including alkylation, acylation, and nitration . Pyridines can undergo electrophilic substitution reactions at the 3-position . Pyrrolidines can undergo reactions at the nitrogen atom, including alkylation and acylation .Scientific Research Applications
Organic Synthesis and Catalysis
- Research has explored methods for preparing complex molecules that include (2-methoxypyridin-3-yl) and (3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)methanone moieties. These methods are pivotal for synthesizing heterocyclic compounds with potential biological activity. For instance, the development of new synthesis pathways for imidazo[1,2-a]pyridines and related heterocycles has been reported, which are essential for pharmaceutical applications (A. Lifshits et al., 2015).
Pharmacology and Drug Development
- Certain compounds with the (2-methoxypyridin-3-yl) and benzodiazepine frameworks exhibit significant biological activities. Studies have shown that such compounds can influence ethanol-maintained behaviors in animal models, suggesting potential therapeutic applications in treating addiction or dependency disorders (H. June et al., 1998).
Materials Science and Luminescence
- The structural motifs found in "(2-methoxypyridin-3-yl)(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)methanone" have been utilized in the synthesis of luminescent materials. Research demonstrates the creation of 1,3-diarylated imidazo[1,5-a]pyridine derivatives with significant Stokes' shifts, highlighting their potential in developing low-cost luminescent materials (G. Volpi et al., 2017).
Antimicrobial and Antioxidant Activities
- Synthesized pyridine derivatives, including those related to your compound of interest, have shown variable and modest activity against several strains of bacteria and fungi. This highlights the potential of these compounds in developing new antimicrobial agents (N. Patel et al., 2011).
Mechanism of Action
properties
IUPAC Name |
(2-methoxypyridin-3-yl)-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O2/c1-13-21-16-7-3-4-8-17(16)23(13)14-9-11-22(12-14)19(24)15-6-5-10-20-18(15)25-2/h3-8,10,14H,9,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHRXBBKQUQZGCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2N1C3CCN(C3)C(=O)C4=C(N=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.